Cas no 8052-85-5 (Ergoclavin)

• Product name: Ergoclavin
• CAS No: 8052-85-5
• MF: C₆₀H₇₄N₁₀O₁₀
• MW: 1095.29057455063
• CID: 985758
• PubChem ID: 165673

Ergoclavin Chemical and Physical Properties

Names and Identifiers

• ergoclavine
• Ergoclavin
• Ergosine mixt. with ergosinine
• Ergosinine Mixt. With Ergosine

• Inchi： 1S/2C30H37N5O5/c2*1-16(2)11-23-27(37)34-10-6-9-24(34)30(39)35(23)28(38)29(3,40-30)32-26(36)18-12-20-19-7-5-8-21-25(19)17(14-31-21)13-22(20)33(4)15-18/h2*5,7-8,12,14,16,18,22-24,31,39H,6,9-11,13,15H2,1-4H3,(H,32,36)/t18-,22+,23+,24+,29-,30+;18-,22-,23+,24+,29-,30+/m11/s1
• InChI Key： LSFUOCCIMVIZMK-UKXVGAOYSA-N
• SMILES： O1[C@](C)(C(N2[C@@H](CC(C)C)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)=O.O1[C@](C)(C(N2[C@@H](CC(C)C)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@@H]2N(C)C1)=O

Computed Properties

• Exact Mass: 1094.55893860g/mol
• Monoisotopic Mass: 1094.55893860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 80
• Rotatable Bond Count: 8
• Complexity: 1140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 236

Ergoclavin Security Information

• Hazardous Material transportation number：1544
• HazardClass：6.1(b)
• PackingGroup：III